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Compound of Interest

Compound Name: 3-Fluoro-5-iodopyridine

Cat. No.: B1320037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and applications of 3-
Fluoro-5-iodopyridine, a key heterocyclic building block in modern medicinal chemistry and

materials science. Its unique substitution pattern offers a valuable scaffold for the development

of novel therapeutic agents and functional materials. This document details a primary synthetic

route, key applications in cross-coupling reactions, and detailed experimental protocols.

Introduction
3-Fluoro-5-iodopyridine (CAS No: 757950-13-3) is a halogenated pyridine derivative that has

garnered significant interest as a versatile intermediate in organic synthesis.[1][2][3] The

strategic placement of a fluorine atom and an iodine atom on the pyridine ring imparts distinct

and advantageous chemical properties.

The fluorine atom can enhance metabolic stability, increase binding affinity to biological targets,

and modulate the basicity (pKa) of the pyridine nitrogen. The iodine atom serves as a highly

effective handle for a variety of transition metal-catalyzed cross-coupling reactions, enabling

the facile introduction of diverse molecular fragments.[4] This dual functionality makes 3-
Fluoro-5-iodopyridine an attractive starting material for creating libraries of complex

molecules in drug discovery and agrochemical research.[5][6]

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1320037?utm_src=pdf-interest
https://www.benchchem.com/product/b1320037?utm_src=pdf-body
https://www.benchchem.com/product/b1320037?utm_src=pdf-body
https://www.benchchem.com/product/b1320037?utm_src=pdf-body
https://www.bldpharm.com/products/757950-13-3.html
https://www.fishersci.ca/shop/products/3-fluoro-5-iodopyridine-95-thermo-scientific/p-7056032
https://www.pharmaffiliates.com/en/757950-13-3-3-fluoro-5-iodo-pyridine-pa2706397.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_3_Fluoro_4_Iodopyridine_in_Medicinal_Chemistry.pdf
https://www.benchchem.com/product/b1320037?utm_src=pdf-body
https://www.benchchem.com/product/b1320037?utm_src=pdf-body
https://www.guidechem.com/question/how-to-prepare-and-use-3-amino-id145940.html
https://www.chemimpex.com/products/31748
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 757950-13-3 [1][2]

Molecular Formula C₅H₃FIN [1][2]

Molecular Weight 222.99 g/mol [1][3]

Melting Point 32-35 °C

Boiling Point 196.2 °C (at 760 mmHg)

Appearance
Solid below 32 °C, Liquid

above 35 °C

Purity Typically ≥ 95-97% [2]

Storage
2-8 °C, protect from light,

under inert atmosphere
[1]

Synthesis of 3-Fluoro-5-iodopyridine
The most practical and established method for the synthesis of halo-pyridines involves a

Sandmeyer-type reaction, commencing from a readily available amino-pyridine precursor. This

multi-step process involves the diazotization of a primary amine, followed by a substitution

reaction with an iodide salt. While a specific protocol for 3-Fluoro-5-iodopyridine is not

extensively published, a reliable synthetic route can be adapted from well-established

procedures for analogous isomers like 3-Fluoro-4-iodopyridine.[7] The proposed synthesis

begins with 3-Amino-5-fluoropyridine.
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3-Amino-5-fluoropyridine

Diazonium Salt Intermediate

  NaNO₂, H₂SO₄

(0-5 °C)  

3-Fluoro-5-iodopyridine

  KI, H₂O
(Warm to 60°C)  

Suzuki Coupling

Sonogashira Coupling

3-Fluoro-5-iodopyridine

5-Aryl-3-fluoropyridine
Derivative  Pd Catalyst, Base  

Aryl/Heteroaryl
Boronic Acid

3-Fluoro-5-iodopyridine

5-Alkynyl-3-fluoropyridine
Derivative  Pd/Cu Catalyst, Base  

Terminal
Alkyne
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

